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Cat. No.: B12382122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Panobinostat (formerly known as LBH589) is a potent, orally available pan-histone deacetylase

(HDAC) inhibitor. By inhibiting the activity of multiple HDAC enzymes, panobinostat leads to the

hyperacetylation of histone and non-histone proteins, resulting in the epigenetic modulation of

gene expression. This activity ultimately induces cell cycle arrest, differentiation, and apoptosis

in malignant cells. This technical guide provides an in-depth overview of panobinostat,

including its mechanism of action, quantitative efficacy data, and detailed experimental

protocols for its characterization. The information presented is intended to support researchers,

scientists, and drug development professionals in the investigation and application of this

compound.

Core Mechanism of Action: Histone Deacetylase
Inhibition
Panobinostat exerts its anti-tumor activity primarily through the non-selective inhibition of Class

I, II, and IV histone deacetylases.[1][2] HDACs are a class of enzymes that remove acetyl

groups from the ε-amino groups of lysine residues on histone tails. This deacetylation leads to

a more condensed chromatin structure, restricting the access of transcription factors to DNA

and resulting in transcriptional repression.[3][4]
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By inhibiting HDACs, panobinostat causes an accumulation of acetylated histones, which

neutralizes their positive charge and weakens their interaction with the negatively charged DNA

backbone.[5] This leads to a more relaxed and open chromatin conformation (euchromatin),

allowing for the transcription of previously silenced genes.[5] Among the genes activated are

those involved in tumor suppression, cell cycle regulation, and apoptosis.[6]

Signaling Pathway of Panobinostat-Induced Apoptosis
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Start: Panobinostat Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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